1-(4-(5-fluorobenzo[d]isoxazol-3-yl)piperidin-1-yl)-2-((1-phenyl-1H-tetrazol-5-yl)thio)ethanone

• IUPAC Name: 1-[4-(5-fluoro-1,2-benzoxazol-3-yl)piperidin-1-yl]-2-(1-phenyltetrazol-5-yl)sulfanylethanone
• InChI: InChI=1S/C21H19FN6O2S/c22-15-6-7-18-17(12-15)20(24-30-18)14-8-10-27(11-9-14)19(29)13-31-21-23-25-26-28(21)16-4-2-1-3-5-16/h1-7,12,14H,8-11,13H2
• InChI Key: IGHPECIOGSOVHL-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C2=NOC3=C2C=C(C=C3)F)C(=O)CSC4=NN=NN4C5=CC=CC=C5
• Molecular Formula: C21H19FN6O2S
• Molecular Weight: 438.5 g/mol

Description

1-(4-(5-fluorobenzo[d]isoxazol-3-yl)piperidin-1-yl)-2-((1-phenyl-1H-tetrazol-5-yl)thio)ethanone is a useful research compound. Its molecular formula is C21H19FN6O2S and its molecular weight is 438.48. The purity is usually 95%.
BenchChem offers high-quality 1-(4-(5-fluorobenzo[d]isoxazol-3-yl)piperidin-1-yl)-2-((1-phenyl-1H-tetrazol-5-yl)thio)ethanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(4-(5-fluorobenzo[d]isoxazol-3-yl)piperidin-1-yl)-2-((1-phenyl-1H-tetrazol-5-yl)thio)ethanone including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

• The compound was synthesized using a click chemistry approach, characterized by IR, NMR, MS studies, and analyzed for thermal stability through TGA and DSC techniques. Single crystal XRD analysis confirmed the structure, and Hirshfeld surface analysis was used to analyze intercontacts in the crystal structure (Govindhan et al., 2017).

Biological Applications

• Anticancer activity: Novel 5-fluorobenzoisoxazolyl-piperidinyl-1,2,3-triazole derivatives showed significant cytotoxicity against HepG-2 and A549 cancer cells, indicating their potential as anticancer agents. Molecular docking simulation provided insights into the interaction with Chk1 protein (Muniyappan et al., 2020).
• Antimicrobial activity: Compounds synthesized from 1-(5-fluoro-2-hydroxyphenyl)ethanone were tested for their in vitro antimicrobial activity against bacterial and fungal organisms, showcasing the potential for developing new antimicrobial agents (Kumar et al., 2019).

Pharmacokinetic Exploration

• The interaction between newly synthesized molecules and human serum albumin was analyzed using fluorescence spectroscopy to understand the pharmacokinetic nature of the compound for further biological application, indicating the potential for drug development (Govindhan et al., 2017).